Cas no 1049551-34-9 (4-ethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide)

• Product Name: 4-ethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide
• CAS No: 1049551-34-9
• MF: C₁₄H₁₇N₃O₄S
• MW: 323.367481946945
• CID: 6296871
• PubChem ID: 42226770
• Update Time: 2025-05-21

4-ethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide
• 4-ethoxy-N-[2-(6-oxopyridazin-1-yl)ethyl]benzenesulfonamide
• VU0640466-1
• 1049551-34-9
• 4-ethoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide
• AKOS024505063
• F5284-0029

• Inchi： 1S/C14H17N3O4S/c1-2-21-12-5-7-13(8-6-12)22(19,20)16-10-11-17-14(18)4-3-9-15-17/h3-9,16H,2,10-11H2,1H3
• InChI Key： IXQWQSOSVUUXAK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(NCCN1C(C=CC=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 323.09397721g/mol
• Monoisotopic Mass: 323.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 96.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-ethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 1049551-34-9 and Product Name: 4-ethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide

Compound with the CAS number 1049551-34-9 and the product name 4-ethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular framework of this compound incorporates several key functional groups that contribute to its distinctive chemical behavior and biological activity.

The core structure of 4-ethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide features a benzene ring substituted with an ethoxy group at the fourth position, a sulfonamide moiety at the first position, and an ethyl chain linked to a pyridazine ring. The pyridazine ring is further functionalized with a carbonyl group, enhancing its reactivity and interaction with biological targets. This intricate arrangement of functional groups makes the compound a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry due to their broad spectrum of biological activities. Sulfonamides are known for their ability to act as inhibitors of various enzymes and receptors, making them valuable in the treatment of infectious diseases, inflammation, and cancer. The presence of the sulfonamide group in 4-ethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide suggests that it may exhibit similar inhibitory properties, particularly against targets involved in metabolic pathways and signal transduction.

The ethoxy group at the fourth position of the benzene ring introduces additional electronic effects that can influence the compound's solubility, stability, and binding affinity. Ethoxy-substituted compounds are often more soluble in polar solvents, which can facilitate their absorption and distribution within biological systems. This property is particularly advantageous in pharmaceutical formulations where bioavailability is a critical factor.

The pyridazine ring in 4-ethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide is a key pharmacophore that contributes to its unique chemical properties. Pyridazines are heterocyclic compounds that have been widely studied for their biological activities, including anti-inflammatory, antiviral, and anticancer effects. The presence of a carbonyl group on the pyridazine ring further enhances its reactivity, allowing for various chemical modifications and interactions with biological targets.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. 4-Ethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide fits well within this trend, as it combines several pharmacophoric elements known to be effective in drug design. The combination of a sulfonamide group, an ethoxy-substituted benzene ring, and a functionalized pyridazine ring creates a complex molecular structure that may exhibit multiple modes of action.

One of the most exciting aspects of this compound is its potential application in treating metabolic disorders. The sulfonamide moiety has been shown to interact with enzymes involved in glucose metabolism, suggesting that 4-Ethoxy-N-[2-(6-oxydihydropyridazin - 1 - yl)ethyl]benzene - 1 - sulfonamide could be effective in managing conditions such as diabetes mellitus. Additionally, the presence of the ethyl chain linked to the pyridazine ring may enhance its ability to cross cell membranes, improving its bioavailability and therapeutic efficacy.

Another area where this compound shows promise is in cancer research. Sulfonamide derivatives have been investigated for their potential to inhibit kinases and other enzymes involved in tumor growth and progression. The unique structure of 4-Ethoxy-N-[2-(6-oxydihydropyridazin - 1 - yl)ethyl]benzene - 1 - sulfonamide may allow it to interact with specific targets on cancer cells, leading to their inhibition or destruction without harming healthy cells.

The development of new drug candidates often involves extensive computational modeling and experimental testing to optimize their efficacy and safety profiles. Computational methods such as molecular docking and virtual screening have been increasingly used to identify potential drug candidates with high affinity for target proteins. 4-Ethoxy-N-[2-(6-oxydihydropyridazin - 1 - yl)ethyl]benzene - 1 - sulfonamide has been subjected to such studies, which have revealed its potential as a lead compound for further development.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against various enzymes relevant to metabolic disorders and cancer. These findings support its potential as a therapeutic agent for conditions such as diabetes mellitus and certain types of cancer. However, further research is needed to fully understand its mechanism of action and long-term safety profile.

The synthesis of 4-Ethoxy-N-[2-(6-oxydihydropyridazin - 1 - yl)ethyl]benzene - 1 - sulfonamide involves multiple steps requiring precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity throughout the process. These techniques include catalytic hydrogenation, nucleophilic substitution reactions, and protecting group strategies.

The role of synthetic chemists in developing new drug candidates cannot be overstated. Their expertise in designing complex molecular structures is essential for creating compounds with desired biological activities. The synthesis of 4-Ethoxy-N-[2-(6-oxydihydropyridazin - 1 - yl)ethyl]benzene - 1 - sulfonamide exemplifies the collaborative effort between chemists who design molecules at the benchtop level scientists who test them biologically.

As research continues into this compound's potential applications biologists pharmacologists chemists will work together to uncover new therapeutic uses for it will likely play an important role managing metabolic disorders cancers other diseases affecting human health future years